Cas no 176976-42-4 (4-chloro-3-(trifluoromethyl)benzeneboronic acid)

• Product Name: 4-chloro-3-(trifluoromethyl)benzeneboronic acid
• CAS No: 176976-42-4
• MF: C₇H₅BClF₃O₂
• MW: 224.372611761093
• MDL: MFCD03094999
• CID: 66062
• PubChem ID: 2782671
• Update Time: 2025-11-01

4-chloro-3-(trifluoromethyl)benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethyl)benzeneboronic acid
• 4-Chloro-3-(trifluoromethyl)phenylboronic acid
• 4-Chloro-3-(trifluoromethyl)phenylboronic Acid (contains varying amounts of Anhydride)
• [4-chloro-3-(trifluoromethyl)phenyl]boronic acid
• 4-CHLORO-3-TRIFLUOROMETHYLPHENYLBORONIC ACID
• 4-Chloro-3-(trifluoromethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• AKOS BRN-0227
• 4-Chloro-3-(Trifluoromethyl)Ph
• 4-CHLORO-3-(TRIFLUOROMETYHL)PHENYLBORONIC ACID
• 4-Chloro-3-(trifluor
• 4-Chloro-3-(trifluoromethyl)phenylboronicacid
• 4-chloro-3-trifluoromethylphenyl boronic acid
• (4-chloro-3-(trifluoromethyl)phenyl)boronic acid
• Boronic acid, [4-chloro-3-(trifluoromethyl)phenyl]-
• PubChem1796
• KSC174K0N
• SCHEMBL177582
• N-(6-Hydroxypyridin-2-yl)-2,2-dimethylpropionamide
• DTXSID50382202
• AKOS004116113
• 4-chloro-5-trifluoromethylphenylboronic acid
• Z381540884
• Boronic acid, B-[4-chloro-3-(trifluoromethyl)phenyl]-
• EN300-1179747
• C2571
• CS-0007618
• 4-chloro-3-trifluoromethyl-phenylboronic acid
• AB13414
• A3929
• 176976-42-4
• GS-6231
• J-514990
• MFCD03094999
• AM803361
• 4-Chloro-3-(trifluoromethyl)phenylboronic acid, AldrichCPR
• 4-chloro-3-(trifluoromethyl)benzeneboronicacid
• SY015044
• BP-11439
• FT-0643711
• STL554220
• BBL100426
• DB-016059
• 675-054-7
• 4-chloro-3-(trifluoromethyl)benzeneboronic acid

• MDL： MFCD03094999
• Inchi： 1S/C7H5BClF3O2/c9-6-2-1-4(8(13)14)3-5(6)7(10,11)12/h1-3,13-14H
• InChI Key： XHKNQBNGLMOTDB-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(B(O)O)C=C1C(F)(F)F

Computed Properties

• Exact Mass: 224.00200
• Monoisotopic Mass: 224.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: White powder
• Density: 1.49
• Boiling Point: 304.3 ºC at 760 mmHg
• Flash Point: 137.8℃
• PSA: 40.46000
• LogP: 1.03860
• Solubility: Insoluble in water

4-chloro-3-(trifluoromethyl)benzeneboronic acid Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305
  P351
  P338,P302
  P352,P321,P405,P501A
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT

Related Categories

• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-chloro-3-(trifluoromethyl)benzeneboronic acid

Introduction to 4-chloro-3-(trifluoromethyl)benzeneboronic acid (CAS No. 176976-42-4)

4-chloro-3-(trifluoromethyl)benzeneboronic acid, identified by the CAS number 176976-42-4, is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical and materials chemistry. This compound serves as a crucial intermediate in the synthesis of various high-value molecules, particularly in the development of novel therapeutic agents and advanced functional materials. The unique structural features of this boronic acid derivative, including the presence of both chloro and trifluoromethyl substituents, contribute to its versatility and reactivity, making it an indispensable tool in synthetic organic chemistry.

The chloro and trifluoromethyl functional groups in 4-chloro-3-(trifluoromethyl)benzeneboronic acid impart distinct electronic and steric properties to the molecule. The chloro group can participate in various chemical transformations, such as cross-coupling reactions, while the trifluoromethyl group enhances metabolic stability and lipophilicity, which are critical factors in drug design. These attributes make the compound particularly valuable in the synthesis of biologically active compounds, where precise control over molecular structure is essential for achieving desired pharmacological effects.

In recent years, there has been a surge in research focused on boronic acid derivatives due to their utility in Suzuki-Miyaura cross-coupling reactions. These reactions are fundamental to constructing complex organic molecules and have been widely employed in the pharmaceutical industry. The boronic acid moiety in 4-chloro-3-(trifluoromethyl)benzeneboronic acid acts as a key intermediate, facilitating the formation of carbon-carbon bonds with a high degree of selectivity and efficiency. This capability has enabled the rapid development of novel drug candidates targeting various diseases, including cancer and infectious disorders.

One of the most compelling applications of 4-chloro-3-(trifluoromethyl)benzeneboronic acid is in the synthesis of small-molecule inhibitors that modulate enzyme activity. Enzymes are integral to numerous biological pathways, and their inhibition can lead to therapeutic benefits. For instance, researchers have utilized this compound to develop inhibitors of kinases, which are overactive in many cancers. The trifluoromethyl group enhances the binding affinity of these inhibitors to their target enzymes, improving their efficacy. Additionally, the chloro substituent allows for further functionalization, enabling fine-tuning of inhibitor properties such as solubility and bioavailability.

The role of 4-chloro-3-(trifluoromethyl)benzeneboronic acid extends beyond pharmaceuticals into materials science. Boron-containing polymers exhibit unique properties such as high thermal stability and electrical conductivity, making them suitable for advanced applications like electronic devices and coatings. The compound's ability to undergo cross-coupling reactions under mild conditions makes it an ideal precursor for constructing these polymers. Recent studies have demonstrated its use in developing conductive polymers that could revolutionize flexible electronics and energy storage systems.

Advances in synthetic methodologies have further expanded the utility of 4-chloro-3-(trifluoromethyl)benzeneboronic acid. Techniques such as flow chemistry and photoredox catalysis have enabled more efficient and sustainable production processes for this compound. These innovations not only improve yield but also reduce waste, aligning with global efforts toward green chemistry principles. The ability to produce high-purity 176976-42-4 on a scalable basis ensures its continued relevance in both academic research and industrial applications.

The future prospects for 4-chloro-3-(trifluoromethyl)benzeneboronic acid are promising, with ongoing research exploring new synthetic routes and applications. As our understanding of molecular interactions deepens, this compound is likely to play an even greater role in drug discovery and material science. Collaborative efforts between chemists, biologists, and engineers will be essential to fully harness its potential and address emerging challenges in medicine and technology.